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Cat. No.: B10763354
Get Quote
& J

An in-depth examination of the aqueous and solvent-based solubility of histidine
monohydrochloride, complete with experimental methodologies and relevant biological
pathway visualizations.

This technical guide provides a comprehensive overview of the solubility of histidine
monohydrochloride, a crucial amino acid derivative in pharmaceutical and biotechnological
research. Aimed at researchers, scientists, and drug development professionals, this document
consolidates quantitative solubility data, details experimental protocols for solubility
determination, and visualizes key biological pathways involving histidine.

Quantitative Solubility Data

The solubility of L-histidine monohydrochloride is a critical parameter in various applications,
from formulation development to cell culture media optimization. The following tables
summarize the available quantitative data for its solubility in water at different temperatures and
in other common solvents.
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Table 1: Solubility of L-Histidine Monohydrochloride in Water

Solubility ( g/100

Temperature (°C) L) Molarity (mol/L) Reference
m

20 10.5 0.50 [1]

20 ~14.9-17.0 ~0.71-0.81 [2][3]

24 39 1.86 [4]

Note: The molecular weight of L-histidine monohydrochloride monohydrate
(CeH10CIN303-H20) is approximately 209.63 g/mol . Molarity calculations are based on this
molecular weight.

Table 2: Solubility of L-Histidine Monohydrochloride in Various Solvents

Solvent Solubility Reference
Ethanol Insoluble / Practically Insoluble  [2][4][5]
Methanol Data not readily available

Dimethyl Sulfoxide (DMSO) Insoluble [5]

Acetone Data not readily available

Isopropanol Data not readily available

Acetonitrile Data not readily available

Formic Acid Soluble [2]

The data indicates that L-histidine monohydrochloride is highly soluble in water, and its
solubility increases with temperature. Conversely, it exhibits poor solubility in common organic
solvents like ethanol and DMSO.[2][4][5]

Experimental Protocols for Solubility Determination
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Accurate determination of solubility is paramount for reproducible research. The following
section outlines a detailed gravimetric method for determining the solubility of histidine
monohydrochloride.

Isothermal Equilibrium Gravimetric Method

This method is a reliable approach for determining the thermodynamic solubility of a compound
at a specific temperature.

Materials:

o L-Histidine monohydrochloride

e Solvent of interest (e.g., deionized water)

e Thermostatically controlled water bath or incubator shaker
e Analytical balance (accurate to at least 0.1 mg)

« Filtration apparatus (e.g., syringe filters with a pore size of 0.22 um)
e Glass vials with screw caps

e Spatula

o Pipettes

e Drying oven

» Desiccator

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of L-histidine monohydrochloride to a series of glass vials. The
excess solid is crucial to ensure that the solution reaches saturation.

o Pipette a known volume of the solvent into each vial.
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o Securely cap the vials to prevent solvent evaporation.

o Equilibration:

o Place the vials in a thermostatically controlled water bath or incubator shaker set to the
desired temperature.

o Agitate the samples for a sufficient period to ensure equilibrium is reached. A typical
duration is 24 to 48 hours. It is advisable to take measurements at different time points
(e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing,
indicating that equilibrium has been established.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, allow the vials to stand undisturbed at the set temperature
for a short period to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to
avoid precipitation due to temperature changes.

o Immediately filter the supernatant through a syringe filter into a pre-weighed, clean, and
dry container (e.g., a glass petri dish or weighing boat). This step is critical to remove any
undissolved solid patrticles.

o Gravimetric Analysis:
o Accurately weigh the container with the filtered saturated solution.

o Place the container in a drying oven at a temperature sufficient to evaporate the solvent
without decomposing the solute (e.g., 60-80°C for water).

o Periodically remove the container from the oven, cool it to room temperature in a
desiccator, and weigh it.

o Repeat the drying and weighing process until a constant weight is achieved, indicating that
all the solvent has evaporated.

 Calculation of Solubility:
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o Calculate the mass of the dissolved solid by subtracting the weight of the empty container
from the final constant weight.

o Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the
initial mass of the saturated solution.

o Express the solubility in the desired units (e.g., g/100 mL, mg/mL, or molarity).

Visualizing Key Biological Pathways

Histidine plays a central role in various metabolic and signaling pathways. The following
diagrams, generated using Graphviz, illustrate two of these critical pathways.
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Experimental Workflow for Solubility Determination
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This workflow diagram outlines the key steps in the isothermal equilibrium gravimetric method
for determining the solubility of a compound.
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Histamine H1 Receptor Signaling Pathway

This diagram illustrates the signal transduction cascade initiated by the binding of histamine to
its H1 receptor, a key pathway in allergic and inflammatory responses.

In conclusion, this technical guide provides essential information on the solubility of histidine
monohydrochloride, offering both practical experimental guidance and a broader biological

context. The presented data and protocols are intended to support researchers in their efforts
to effectively utilize this important compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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